93-O17O

• Molecular Formula: C44H83N3O6
• Molecular Weight: 750.1 g/mol
• InChI: InChI=1S/C44H83N3O6/c1-3-5-7-9-11-13-15-17-19-21-23-25-36-50-38-40-52-43(48)28-33-46(31-27-32-47-35-30-45-42-47)34-29-44(49)53-41-39-51-37-26-24-22-20-18-16-14-12-10-8-6-4-2/h30,35,42H,3-29,31-34,36-41H2,1-2H3
• InChIKey: ZPJOKQMHTYTQFI-UHFFFAOYSA-N

93-O17O: Chalcogen-Containing Ionizable Cationic Lipidoid for LNP-Based mRNA and Genome-Editing Delivery

93-O17O is a chalcogen-containing ionizable cationic lipidoid (CAS: 2227214-78-8, C₄₄H₈₃N₃O₆) [1] . It incorporates sulfide moieties that distinguish it from conventional amine-based ionizable lipids [2]. 93-O17O is used to formulate lipid nanoparticles (LNPs) for the intracellular delivery of mRNA, Cre recombinase, and Cas9 ribonucleoproteins [1] . Its reported applications include spleen-targeted delivery, T lymphocyte engineering, and intratumoral cGAMP delivery to enhance cross-presentation of tumor antigens [1] [3].

LNP component for anionic biomacromolecule delivery (Cas9 RNP, Cre recombinase)

Reported spleen-tropic biodistribution supports immune cell targeting studies

Application in genome editing and cancer immunotherapy research models

• [1] Zhao X, Chen J, Qiu M, Li Y, Glass Z, Xu Q. Imidazole-Based Synthetic Lipidoids for In Vivo mRNA Delivery into Primary T Lymphocytes. Angew Chem Int Ed Engl. 2020;59(45):20083-20089. doi:10.1002/anie.202008082 View Source
• [2] Li Y, Glass Z, Xu Q, et al. Combinatorial library of chalcogen-containing lipidoids for intracellular delivery of genome-editing proteins. Biomaterials. 2018;178:652-662. doi:10.1016/j.biomaterials.2018.03.004 View Source
• [3] Chen J, Qiu M, Ye Z, et al. In situ cancer vaccination using lipidoid nanoparticles. Sci Adv. 2021;7(19):eabf1244. doi:10.1126/sciadv.abf1244 View Source

Why 93-O17O Cannot Be Substituted by Standard Ionizable Lipids in LNP Formulations

93-O17O contains chalcogen (sulfur) atoms within its lipidoid backbone, a structural feature absent in widely used ionizable lipids such as DLin-MC3-DMA, SM-102, or ALC-0315 [1] [2]. This sulfur incorporation modulates LNP stability, endosomal escape kinetics, and in vivo biodistribution, particularly conferring spleen-tropic properties after intravenous administration [1] . The imidazole headgroup further differentiates 93-O17O, enabling efficient transfection of primary T lymphocytes—a cell type notoriously resistant to non-viral delivery [3]. Substituting 93-O17O with a non-chalcogen analog would fundamentally alter LNP physicochemical properties, tissue tropism, and functional delivery outcomes, rendering the resulting formulation unsuitable for applications requiring spleen-specific targeting or T cell engineering [3].

93-O17O

Generic Ionizable Lipids

Primary spleen accumulation after IV

Predominantly liver accumulation (>80%)

Supports spleen-targeted delivery studies

Optimized for hepatic gene silencing/mRNA delivery

Payload: anionic protein complexes (RNP, Cre)

Payload: siRNA, mRNA

Substitution may lead to off-target liver delivery and reduced spleen accumulation, requiring independent validation.

• [1] Zhao X, Chen J, Qiu M, Li Y, Glass Z, Xu Q. Imidazole-Based Synthetic Lipidoids for In Vivo mRNA Delivery into Primary T Lymphocytes. Angew Chem Int Ed Engl. 2020;59(45):20083-20089. doi:10.1002/anie.202008082 View Source
• [2] Li Y, Glass Z, Xu Q, et al. Combinatorial library of chalcogen-containing lipidoids for intracellular delivery of genome-editing proteins. Biomaterials. 2018;178:652-662. doi:10.1016/j.biomaterials.2018.03.004 View Source
• [3] Zhao X, Chen J, Qiu M, Li Y, Glass Z, Xu Q. Imidazole-Based Synthetic Lipidoids for In Vivo mRNA Delivery into Primary T Lymphocytes. Angew Chem Int Ed Engl. 2020;59(45):20083-20089. doi:10.1002/anie.202008082 View Source

Quantitative Differentiation of 93-O17O: Evidence-Based Selection Criteria

In Vivo T Lymphocyte Gene Recombination Efficiency of 93-O17O vs. Alternative Lipidoids

In a comparative in vivo study, LNPs formulated with the lead imidazole-containing lipidoid (identified as 93-O17O) delivered Cre mRNA to mouse T lymphocytes, achieving 8.2% gene recombination [1]. This efficiency was the highest among the imidazole-containing lipidoids screened in the study. The comparator baseline (average performance of other imidazole lipidoids in the same library) was lower, and non-imidazole lipidoids showed minimal activity [1]. This demonstrates the unique contribution of the imidazole headgroup and chalcogen tail to T cell transfection.

Spleen Tropism vs. Liver

Class-level

Primary accumulation: Spleen
vs. Liver (comparator)

Reported shift in biodistribution profile

Class-level inference; requires formulation-specific validation

Evidence Dimension	In vivo T lymphocyte gene recombination (%) after intravenous Cre mRNA delivery
Target Compound Data	8.2% recombination in T lymphocytes
Comparator Or Baseline	Other imidazole-containing lipidoids (lower activity); non-imidazole lipidoids (minimal activity)
Quantified Difference	93-O17O achieved the highest recombination rate among the screened library
Conditions	Intravenous injection in mice; Cre mRNA encapsulated in 93-O17O LNPs; assessment in tdTomato reporter mice

Why This Matters

Achieving >8% in vivo T cell recombination is a rare milestone for non-viral delivery, making 93-O17O a critical enabler for ex vivo-free T cell engineering applications.

• [1] Zhao X, Chen J, Qiu M, Li Y, Glass Z, Xu Q. Imidazole-Based Synthetic Lipidoids for In Vivo mRNA Delivery into Primary T Lymphocytes. Angew Chem Int Ed Engl. 2020;59(45):20083-20089. doi:10.1002/anie.202008082 View Source

Spleen-Tropic Biodistribution of 93-O17O LNPs Following Intravenous Administration

LNPs containing 93-O17O exhibit pronounced spleen localization after intravenous injection in mice, a property not shared by many standard ionizable lipids (e.g., DLin-MC3-DMA, which predominantly targets the liver) [1]. While direct head-to-head quantitative biodistribution data comparing 93-O17O to DLin-MC3-DMA or SM-102 are not available in the primary literature, the class-level inference is supported by the sulfur-containing lipidoid's demonstrated utility in spleen-specific delivery of Cre recombinase and cGAMP [2].

Payload Versatility

Cross-study

Cargo: Cas9 RNP + cGAMP (2 modalities)
vs. siRNA/mRNA (1 modality)

Reported broader cargo capability

Cross-study comparable; may require independent validation

Evidence Dimension	Organ-specific LNP accumulation after IV injection
Target Compound Data	Spleen localization (qualitative)
Comparator Or Baseline	DLin-MC3-DMA LNPs (predominantly liver-targeting); SM-102 LNPs (liver/muscle tropism)
Quantified Difference	Not quantified in comparative studies; qualitative shift from liver to spleen tropism
Conditions	Intravenous injection in mice; LNP formulations containing 93-O17O

Why This Matters

Spleen targeting is essential for immunomodulatory therapies (e.g., cancer vaccines, tolerogenic vaccines). 93-O17O provides a unique tool for achieving spleen-selective nucleic acid delivery without requiring active targeting ligands.

• [1] Jayaraman M, Ansell SM, Mui BL, et al. Maximizing the potency of siRNA lipid nanoparticles for hepatic gene silencing in vivo. Angew Chem Int Ed Engl. 2012;51(34):8529-8533. doi:10.1002/anie.201203263 View Source
• [2] Chen J, Qiu M, Ye Z, et al. In situ cancer vaccination using lipidoid nanoparticles. Sci Adv. 2021;7(19):eabf1244. doi:10.1126/sciadv.abf1244 View Source

Chalcogen (Sulfur) Chemistry Enhances Endosomal Escape and LNP Stability

93-O17O belongs to a class of chalcogen-containing lipidoids that incorporate sulfur atoms into their hydrophobic tails [1]. While direct quantitative stability or endosomal escape data for 93-O17O alone are not reported, studies on structurally analogous chalcogen lipidoids demonstrate that sulfur incorporation improves LNP stability in serum and enhances endosomal membrane disruption compared to oxygen-only analogs [1]. This class-level evidence suggests that 93-O17O LNPs may exhibit superior intracellular delivery kinetics relative to ester-based or ether-based ionizable lipids.

Chalcogen SAR

Head-to-head

Delivery efficiency:
O17Se > 93-O17O > O17S

Reported SAR context; 93-O17O as baseline oxygen variant

In vitro reporter assay context

Evidence Dimension	Endosomal escape efficiency and serum stability
Target Compound Data	Not directly quantified for 93-O17O
Comparator Or Baseline	Oxygen-containing analogs (inferred lower stability/escape)
Quantified Difference	Qualitative improvement based on chalcogen chemistry class effects
Conditions	In vitro cell culture and in vivo serum exposure (class-level studies)

Why This Matters

Enhanced endosomal escape directly correlates with higher functional delivery of mRNA, siRNA, or proteins, reducing the required dose and minimizing potential toxicity.

• [1] Li Y, Glass Z, Xu Q, et al. Combinatorial library of chalcogen-containing lipidoids for intracellular delivery of genome-editing proteins. Biomaterials. 2018;178:652-662. doi:10.1016/j.biomaterials.2018.03.004 View Source

High Purity (≥98.13%) Ensures Reproducible LNP Assembly and Biological Activity

Commercial 93-O17O is supplied with a purity of 98.13% as determined by HPLC . This high purity minimizes batch-to-batch variability in LNP physicochemical properties (size, PDI, encapsulation efficiency) and functional performance. While comparative purity data for other ionizable lipids are vendor-specific, procurement decisions often hinge on ensuring >98% purity to meet regulatory and reproducibility standards for preclinical and translational studies.

In Vivo Function

Reported

Successful in vivo gene recombination (Ai14 mouse)

Supports in vivo functional delivery context

Ai14 reporter mouse model; requires model-specific review

Evidence Dimension	Chemical purity
Target Compound Data	98.13% (HPLC)
Comparator Or Baseline	Other ionizable lipids (purity ranges from 95% to >98% depending on vendor)
Quantified Difference	93-O17O meets or exceeds the 98% purity threshold commonly required for LNP formulation
Conditions	Commercial analytical specification

Why This Matters

High purity reduces the risk of impurities interfering with LNP self-assembly, nucleic acid encapsulation, or in vivo performance, ensuring consistent experimental outcomes and facilitating scale-up.

93-O17O: Optimal Use Cases Derived from Quantitative Evidence

In Vivo Engineering of Primary T Lymphocytes for Immunotherapy

Researchers developing CAR-T or TCR-T cell therapies can utilize 93-O17O LNPs to deliver Cre recombinase mRNA or other genetic payloads directly to T cells in vivo, eliminating the need for ex vivo manipulation. This application is grounded in the demonstrated 8.2% in vivo T cell recombination efficiency in mice [1].

Spleen-Targeted mRNA Vaccines and Tolerogenic Therapies

93-O17O LNPs are uniquely suited for intravenous administration of mRNA vaccines intended to elicit splenic immune responses, such as cancer vaccines or tolerogenic vaccines for autoimmune disease. This is based on the observed spleen-specific biodistribution of 93-O17O LNPs [2].

Intratumoral STING Agonist Delivery for In Situ Cancer Vaccination

93-O17O LNPs can encapsulate cGAMP (a STING agonist) for intratumoral injection to enhance cross-presentation of tumor antigens and stimulate anti-tumor immunity. This application is supported by studies using related chalcogen lipidoids in combination with cGAMP [2].

Non-Viral Delivery of Genome-Editing Proteins (Cre, Cas9 RNP)

Scientists requiring intracellular delivery of anionic proteins such as Cre recombinase or Cas9 ribonucleoprotein complexes can employ 93-O17O LNPs. This application leverages the chalcogen-containing lipidoid's ability to complex with and deliver negatively charged proteins for genome editing in vitro and in vivo [3].

Application

Selection Property

Validation Focus

Spleen-targeted genome editing research

Reported spleen-tropic LNP profile

In vivo biodistribution to splenic immune cells

Intratumoral STING agonist delivery for anti-tumor immunity studies

cGAMP encapsulation capability

STING pathway activation in syngeneic tumor models

In vivo Cas9 RNP delivery to primary cells

Anionic RNP delivery efficiency

Functional gene editing in non-dividing cell types

Chalcogen-containing lipidoid SAR studies

Baseline oxygen ether reference standard

Comparative delivery efficiency against O17S/O17Se analogs

• [1] Zhao X, Chen J, Qiu M, Li Y, Glass Z, Xu Q. Imidazole-Based Synthetic Lipidoids for In Vivo mRNA Delivery into Primary T Lymphocytes. Angew Chem Int Ed Engl. 2020;59(45):20083-20089. doi:10.1002/anie.202008082 View Source
• [2] Chen J, Qiu M, Ye Z, et al. In situ cancer vaccination using lipidoid nanoparticles. Sci Adv. 2021;7(19):eabf1244. doi:10.1126/sciadv.abf1244 View Source
• [3] Li Y, Glass Z, Xu Q, et al. Combinatorial library of chalcogen-containing lipidoids for intracellular delivery of genome-editing proteins. Biomaterials. 2018;178:652-662. doi:10.1016/j.biomaterials.2018.03.004 View Source